Cas no 2411202-00-9 (2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide)

2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide is a specialized organic compound featuring a chloro-substituted propanamide moiety linked to a tetramethyl-substituted oxolane ring. This structure imparts unique reactivity and stability, making it valuable in synthetic chemistry applications, particularly as an intermediate in the preparation of more complex molecules. The tetramethyloxolane group enhances steric hindrance, potentially improving selectivity in reactions. The chloro substituent offers a reactive site for further functionalization, enabling its use in nucleophilic substitution or cross-coupling reactions. Its well-defined molecular architecture ensures consistent performance in research and industrial settings, supporting applications in pharmaceuticals, agrochemicals, and materials science.

2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide structure

2411202-00-9 structure

Product Name:2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide

CAS No:2411202-00-9

MF:C₁₁H₂₀ClNO₂

MW:233.7350025177

CID:5357476

Update Time:2025-06-13

2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide
- Z3774887568
- Inchi： 1S/C11H20ClNO2/c1-7(12)9(14)13-8-6-10(2,3)15-11(8,4)5/h7-8H,6H2,1-5H3,(H,13,14)
- InChI Key： FZGSJQKMBJYFHK-UHFFFAOYSA-N
- SMILES： ClC(C)C(NC1CC(C)(C)OC1(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 263
XLogP3: 1.8
Topological Polar Surface Area: 38.3

2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7559468-0.05g	2-chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide	2411202-00-9	95.0%	0.05g	$212.0	2025-03-22

2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide Related Literature

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Additional information on 2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide

Comprehensive Overview of 2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide (CAS No. 2411202-00-9)

2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide (CAS No. 2411202-00-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxolane ring structure and propanamide backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₂₀ClNO₂, highlights a balanced combination of lipophilicity and reactivity, making it valuable for applications in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide. Researchers are exploring its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and crop protection agents. The compound's stereochemistry and functional group compatibility align with modern demands for sustainable and efficient synthetic pathways.

One of the most frequently searched questions about this compound revolves around its synthetic routes and scalability. Studies suggest that 2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide can be synthesized via amide coupling reactions under mild conditions, minimizing waste generation—a critical consideration in green chemistry. Its solubility profile (moderate in polar aprotic solvents) further enhances its utility in industrial applications.

In the context of pharmaceutical intermediates, this compound's chloro-substituted propanamide moiety offers reactivity for further derivatization. For instance, it can undergo nucleophilic substitution or cross-coupling reactions to yield compounds with potential antimicrobial or anti-inflammatory properties. Such versatility explains why queries like "CAS 2411202-00-9 applications" and "oxolane derivatives in medicine" are trending in scientific databases.

From an SEO perspective, integrating keywords like high-purity chemical intermediates and custom synthesis services aligns with commercial interest in this compound. Manufacturers emphasize its role in high-value chemical production, particularly for clients seeking tailor-made molecular solutions. Analytical data (e.g., HPLC purity ≥98%) and structure-activity relationship studies further bolster its credibility in research circles.

Environmental and regulatory considerations are also pivotal. Unlike many halogenated compounds, 2-Chloro-N-(2,2,5,5-tetramethyloxolan-3-yl)propanamide exhibits favorable biodegradability metrics in preliminary assessments. This aligns with growing demand for eco-friendly chemicals—a topic dominating forums on sustainable industrial practices.

In conclusion, CAS No. 2411202-00-9 represents a compelling case study in the intersection of structural innovation and practical utility. Its relevance to drug development, agrochemical formulations, and material science ensures sustained academic and industrial engagement. Future research may explore its catalytic applications or polymeric derivatives, further expanding its scientific footprint.